Cas no 2171275-16-2 (2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171275-16-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5999756
• PubChem ID: 165562712
• Update Time: 2025-10-29

2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid
• 2171275-16-2
• 2-(1-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclobutyl)acetic acid
• EN300-1574099

• Inchi： 1S/C27H32N2O5/c1-2-18(14-24(30)28-17-27(12-7-13-27)15-25(31)32)29-26(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,2,7,12-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-/m1/s1
• InChI Key： PAYSGOVBOQZZOC-GOSISDBHSA-N
• SMILES： OC(CC1(CNC(C[C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid

Comprehensive Analysis of 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171275-16-2)

The compound 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171275-16-2) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a cyclobutylacetic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on this compound due to its role in drug discovery, particularly in the development of targeted therapies and biomarker labeling.

In recent years, the demand for high-purity peptide intermediates like 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid has surged, driven by advancements in precision medicine and proteomics. The compound’s Fmoc-protected amino acid moiety ensures stability during synthesis, a critical factor for automated peptide synthesizers. This aligns with the growing trend of AI-driven drug design, where computational tools optimize molecular scaffolds for enhanced bioavailability.

One of the most searched questions in chemical databases revolves around the solubility and storage conditions of CAS No. 2171275-16-2. Studies indicate that this compound is best stored at -20°C in anhydrous solvents to prevent hydrolysis of the Fmoc group. Its application in click chemistry and protein engineering further underscores its versatility, addressing hot topics like antibody-drug conjugates (ADCs) and CRISPR-Cas9 delivery systems.

From an SEO perspective, keywords such as "Fmoc-protected cyclobutylacetic acid", "peptide coupling reagent", and "CAS 2171275-16-2 supplier" are highly relevant. The compound’s chiral purity (3R configuration) also attracts attention in asymmetric synthesis discussions. Notably, its low cytotoxicity profile makes it a preferred choice for cell-penetrating peptides, a trending subtopic in cancer research forums.

In conclusion, 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutyl)acetic acid exemplifies the intersection of organic chemistry and biotechnology. Its multi-functional design caters to both academic labs and industrial-scale production, positioning it as a cornerstone in modern therapeutic development. Future studies may explore its potential in nanocarrier systems, another rapidly evolving field.